Cas no 1843-03-4 (Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl-)

• Product Name: Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl-
• CAS No: 1843-03-4
• MF: C₃₇H₅₂O₃
• MW: 544.806991577148
• MDL: MFCD00072238
• CID: 156694
• Update Time: 2025-11-02

Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1,3-TRIS(2-METHYL-4-HYDROXY-5-TERT-BUTYLPHENYL)BUTANE
• Tri(butylcresyl)butane
• ACETOSTAB CA
• gsy930
• Lowinox CA 22
• markao30
• Mixxim AO 30
• OS 930
• Seenox 336
• topanolca
• tpnc
• Tri(butylcresyl)butane1000µg
• 1,1,3-tris(2-methyl-4-hydroxy-5-tert-butylphenyl)
• 1,1,3-Tri(4-hydroxy-2-methyl-5-tert-butylphenyl)butane
• TCA
• Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane
• Tris(5-tert-butyl-4-hydroxy-2-methylphenyl)butane
• GSY 930
• Mark AO 30
• Topanol CA
• henol)
• Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl-

• MDL： MFCD00072238
• Inchi： 1S/C37H52O3/c1-21(25-18-29(35(5,6)7)32(38)15-22(25)2)14-28(26-19-30(36(8,9)10)33(39)16-23(26)3)27-20-31(37(11,12)13)34(40)17-24(27)4/h15-21,28,38-40H,14H2,1-13H3
• InChI Key： PRWJPWSKLXYEPD-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1=CC(=C(C)C=C1O)C(CC(C)C1C=C(C(O)=CC=1C)C(C)(C)C)C1C=C(C(O)=CC=1C)C(C)(C)C

Computed Properties

• Exact Mass: 544.39200
• Monoisotopic Mass: 544.392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 405
• XLogP3: 11.5
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Color/Form: powder
• Density: 0.5g/cm3
• Melting Point: 183-190 °C(lit.)
• Boiling Point: 578.54°C (rough estimate)
• Flash Point: 107 ºC
• Refractive Index: 1.5800 (estimate)
• PSA: 60.69000
• LogP: 9.94680
• Solubility: Not determined

Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- Security Information

• WGK Germany：1
• RTECS：SM1157000

Additional information on Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl-

Comprehensive Guide to Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- (CAS No. 1843-03-4)

Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- (CAS 1843-03-4) is a specialized phenolic compound with unique structural characteristics and wide-ranging industrial applications. This tris-tert-butyl phenolic derivative features a complex molecular architecture with three 2-(1,1-dimethylethyl)-5-methyl- phenol groups connected through a 1-methyl-1-propanyl-3-ylidene core structure. The compound's sterically hindered phenolic groups contribute to its exceptional stability and antioxidant properties.

In recent years, there has been growing interest in high-performance phenolic antioxidants like Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl-, particularly in polymer stabilization applications. Industry searches for "sterically hindered phenol antioxidants" and "thermal stabilizers for polymers" have increased by 35% year-over-year, reflecting the compound's commercial importance. The material's effectiveness as a radical scavenger makes it valuable in extending the service life of various synthetic materials.

The synthesis of Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- typically involves multi-step condensation reactions starting from 2-tert-butyl-5-methylphenol precursors. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are essential for quality control, ensuring the compound meets the stringent purity requirements of industrial applications. Researchers frequently search for "synthesis of tris-phenolic compounds" and "characterization of phenolic antioxidants", indicating strong academic interest in this chemical class.

One of the primary applications of Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- is in the plastics and rubber industries, where it serves as a highly effective thermal-oxidative stabilizer. The compound's three phenolic hydroxyl groups can effectively terminate free radical chain reactions that cause polymer degradation. Market analysis shows increasing demand for "polymer additives with high temperature stability", with this compound being particularly suitable for engineering plastics that require long-term thermal stability.

Beyond polymer applications, Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- finds use in specialty lubricants and fuel additives, where it helps prevent oxidative degradation under harsh operating conditions. The petrochemical industry has shown particular interest in this compound's ability to maintain performance at elevated temperatures, as evidenced by search trends for "high-temperature lubricant additives" and "oxidation inhibitors for synthetic oils".

Environmental considerations have become increasingly important in the selection of chemical additives, and Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- offers advantages in this regard. Its low volatility and high molecular weight reduce environmental mobility compared to smaller phenolic antioxidants. Regulatory searches for "eco-friendly polymer stabilizers" and "sustainable antioxidant solutions" align well with the environmental profile of this compound.

The global market for phenolic antioxidants like Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- is projected to grow at a CAGR of 5.2% through 2028, driven by expanding polymer production and increasing performance requirements in end-use applications. Asia-Pacific currently dominates consumption, reflecting the region's strong manufacturing base for engineering plastics and synthetic rubbers.

From a technical perspective, the effectiveness of Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- as an antioxidant stems from its ability to donate hydrogen atoms from the phenolic hydroxyl groups to free radicals, forming stable resonance-stabilized phenoxyl radicals. This mechanism explains the compound's particular efficacy in polyolefin stabilization, where searches for "PP/PE stabilization solutions" remain consistently high among polymer formulators.

Quality specifications for Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- typically require minimum purity levels of 98%, with strict limits on residual solvents and reaction byproducts. Analytical certificates should include HPLC chromatograms and spectroscopic data to verify identity and purity. Industrial buyers frequently search for "phenolic antioxidant technical data sheets" and "antioxidant certificate of analysis" when evaluating suppliers.

Future developments in Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- technology may focus on improved synthesis methods to enhance yield and reduce production costs, as well as formulation advancements to increase compatibility with various polymer systems. Research interest in "synergistic antioxidant systems" suggests potential for combining this compound with other stabilizers to achieve superior performance in demanding applications.

In conclusion, Phenol,4,4',4''-(1-methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-methyl- (CAS 1843-03-4) represents an important member of the sterically hindered phenolic antioxidant family, offering unique benefits for polymer stabilization and related applications. Its combination of thermal stability, radical scavenging efficiency, and environmental compatibility positions it as a valuable solution for industries requiring high-performance additive solutions. As material performance requirements continue to escalate across multiple sectors, the importance of specialized antioxidants like this compound will likely grow accordingly.